Cas no 1207038-67-2 (1-(3-bromophenyl)-5-oxo-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylpyrrolidine-3-carboxamide)

1-(3-bromophenyl)-5-oxo-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylpyrrolidine-3-carboxamide structure
1207038-67-2 structure
Product Name:1-(3-bromophenyl)-5-oxo-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylpyrrolidine-3-carboxamide
CAS No:1207038-67-2
MF:C20H17BrN4O3
MW:441.277983427048
CID:6472487
PubChem ID:45504081
Update Time:2024-01-14

1-(3-bromophenyl)-5-oxo-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromophenyl)-5-oxo-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylpyrrolidine-3-carboxamide
    • F5791-0714
    • 1-(3-bromophenyl)-5-oxo-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)pyrrolidine-3-carboxamide
    • 1-(3-bromophenyl)-5-oxo-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]pyrrolidine-3-carboxamide
    • 1207038-67-2
    • AKOS024518858
    • VU0520753-1
    • Inchi: 1S/C20H17BrN4O3/c21-15-7-4-8-16(10-15)25-12-14(9-18(25)26)20(27)22-11-17-23-19(24-28-17)13-5-2-1-3-6-13/h1-8,10,14H,9,11-12H2,(H,22,27)
    • InChI Key: NFRJEPKZGSYQSZ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)N1C(CC(C(NCC2=NC(C3C=CC=CC=3)=NO2)=O)C1)=O

Computed Properties

  • Exact Mass: 440.04840g/mol
  • Monoisotopic Mass: 440.04840g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 88.3Ų

1-(3-bromophenyl)-5-oxo-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylpyrrolidine-3-carboxamide Pricemore >>

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1-(3-bromophenyl)-5-oxo-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylpyrrolidine-3-carboxamide Related Literature

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